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Compound of Interest

Compound Name: TU-3

Cat. No.: B3028186

For researchers, scientists, and drug development professionals working with TU-3 (CAS
Number: 1681007-44-2), a comprehensive understanding of its handling and safety protocols is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective use of this n-type organic
semiconductor material.

Chemical Identification:

o Chemical Name: 4,4'-(2\Md02-Benzo[1,2-c:4,5-c'lbis[1][2]thiadiazole-4,8-diyldi-5,2-
thiophenediyl)bis[2-dodecylbenzonitrile]

e CAS Number: 1681007-44-2

o Appearance: Dark green powder.

Personal Protective Equipment (PPE)

While TU-3 is not classified as a dangerous substance according to Directive 67/548/EEC, its
chemical, physical, and toxicological properties have not been exhaustively investigated.[1][2]
Therefore, a cautious approach and the use of appropriate personal protective equipment are
essential.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) suitable for

prolonged or repeated contact.

To prevent direct skin contact

with the powder.

Eye Protection

Safety glasses with side

shields or goggles.

To protect eyes from dust

particles.

Respiratory Protection

NIOSH-approved N95 or P1

dust mask.

Recommended when handling
the powder to avoid inhalation

of nuisance dust levels.[1][2]

Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of TU-3 and

ensuring a safe laboratory environment.

Handling:

inhalation.

Storage:

Avoid the formation of dust during handling.

Wash hands thoroughly after handling.

o Store in a cool, dry, and well-ventilated area.

o Keep the container tightly closed to prevent contamination.

e The recommended storage temperature is 2-8°C.

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

Ground all equipment to prevent static discharge, as TU-3 is a combustible solid.
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Disposal Plan

Dispose of TU-3 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.[1] As an unused product, it should be disposed of
as chemical waste. Do not dispose of it down the drain or in regular trash.

Suantitative Data S

Property Value

Molecular Weight 897.33 g/mol

Melting Point 291 °C

Decomposition Temperature 371 °C

Storage Class 11 (Combustible Solids)

Experimental Workflow: Safe Handling and Disposal
of TU-3

The following diagram outlines the standard operating procedure for the safe handling and
disposal of TU-3 in a laboratory setting.
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Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Prepare Well-Ventilated Work Area
(e.g., Chemical Fume Hood)

Carefully Weigh and Dispense TU-3 Powder

Perform Experimental Procedure

Cleanup a;d Disposal

Decontaminate Work Surfaces

l

Collect Waste TU-3 and Contaminated Materials

l

Package and Label Waste for Disposal

l

Dispose of Waste via Certified Chemical Waste Handler

Click to download full resolution via product page

Safe Handling and Disposal Workflow for TU-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TU-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028186#personal-protective-equipment-for-
handling-tu-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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